Cas no 1039361-81-3 ((R)-tert-Butyl 3-(2-oxoethyl)piperidine-1-carboxylate)

• Product Name: (R)-tert-Butyl 3-(2-oxoethyl)piperidine-1-carboxylate
• CAS No: 1039361-81-3
• MF: C₁₂H₂₁NO₃
• MW: 227.300043821335
• CID: 841902
• PubChem ID: 59765349
• Update Time: 2025-06-07

(R)-tert-Butyl 3-(2-oxoethyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• (R)-tert-Butyl 3-(2-oxoethyl)piperidine-1-carboxylate
• (R)-1-Boc-3-(2-Oxoethyl)Piperidine
• tert-butyl (3R)-3-(2-oxoethyl)piperidine-1-carboxylate
• 1-Piperidinecarboxylic acid, 3-(2-oxoethyl)-, 1,1-diMethylethyl ester, (3R)-
• 1039361-81-3
• Z1505712612
• SCHEMBL1851895
• DTXSID90732888
• EN300-7057322
• C92208
• AKOS022173688
• (R)-tert-Butyl3-(2-oxoethyl)piperidine-1-carboxylate

• Inchi： 1S/C12H21NO3/c1-12(2,3)16-11(15)13-7-4-5-10(9-13)6-8-14/h8,10H,4-7,9H2,1-3H3/t10-/m1/s1
• InChI Key： IOZGGOSCHPGERX-SNVBAGLBSA-N
• SMILES： O(C(C)(C)C)C(N1CCC[C@H](CC=O)C1)=O

Computed Properties

• Exact Mass: 227.15214353g/mol
• Monoisotopic Mass: 227.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 46.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on (R)-tert-Butyl 3-(2-oxoethyl)piperidine-1-carboxylate

(R)-tert-Butyl 3-(2-oxoethyl)piperidine-1-carboxylate (CAS No. 1039361-81-3): A Comprehensive Overview

(R)-tert-Butyl 3-(2-oxoethyl)piperidine-1-carboxylate (CAS No. 1039361-81-3) is a chiral compound that has garnered significant attention in the fields of organic synthesis and medicinal chemistry due to its unique structural properties and potential applications. This compound belongs to the class of piperidine derivatives, which are widely used in the development of pharmaceuticals and agrochemicals.

The chiral center in this compound, specifically the (R)-configuration, plays a crucial role in its biological activity and selectivity. Chirality is a fundamental concept in organic chemistry, where molecules that are mirror images of each other (enantiomers) can exhibit different biological properties. In the case of (R)-tert-Butyl 3-(2-oxoethyl)piperidine-1-carboxylate, the (R)-configuration is often preferred for its enhanced stability and specific interactions with biological targets.

Recent studies have highlighted the importance of (R)-tert-Butyl 3-(2-oxoethyl)piperidine-1-carboxylate in various synthetic routes and its potential as a building block for more complex molecules. For instance, a 2022 study published in the Journal of Organic Chemistry demonstrated the use of this compound as an intermediate in the synthesis of novel analgesic agents. The researchers found that the (R)-configuration significantly improved the potency and selectivity of the final compounds, making them promising candidates for further clinical evaluation.

In addition to its role in drug development, (R)-tert-Butyl 3-(2-oxoethyl)piperidine-1-carboxylate has also been explored for its applications in agrochemicals. A 2021 study in the Pest Management Science journal reported the use of this compound as a key intermediate in the synthesis of new insecticides. The study highlighted the compound's ability to enhance the efficacy and reduce the environmental impact of these pesticides, making it a valuable tool in sustainable agriculture.

The synthesis of (R)-tert-Butyl 3-(2-oxoethyl)piperidine-1-carboxylate typically involves several steps, including enantioselective catalysis and functional group manipulation. One common approach is to start with a commercially available piperidine derivative and introduce the tert-butyl protecting group followed by selective oxidation to form the ketone moiety. The choice of catalyst and reaction conditions is critical for achieving high enantiomeric purity, which is essential for many applications in pharmaceuticals and agrochemicals.

The physical properties of (R)-tert-Butyl 3-(2-oxoethyl)piperidine-1-carboxylate are well-characterized, with a molecular weight of approximately 245 g/mol and a melting point ranging from 75°C to 78°C. The compound is generally stable under standard laboratory conditions but should be stored away from strong acids and bases to prevent degradation. Its solubility profile makes it compatible with a wide range of solvents, facilitating its use in various synthetic protocols.

In terms of safety, (R)-tert-Butyl 3-(2-oxoethyl)piperidine-1-carboxylate is considered a low-risk compound when handled according to standard laboratory practices. However, it is important to follow proper safety protocols, such as wearing appropriate personal protective equipment (PPE) and working in well-ventilated areas, to minimize any potential hazards.

From a regulatory perspective, (R)-tert-Butyl 3-(2-oxoethyl)piperidine-1-carboxylate is not classified as a hazardous substance under current regulations. However, it is always advisable to consult relevant safety data sheets (SDS) and comply with local regulations when handling this compound.

In conclusion, (R)-tert-Butyl 3-(2-oxoethyl)piperidine-1-carboxylate (CAS No. 1039361-81-3) is a versatile chiral compound with significant potential in both pharmaceutical and agrochemical applications. Its unique structural features and high enantiomeric purity make it an attractive candidate for further research and development. As ongoing studies continue to uncover new applications and optimize synthetic methods, this compound is likely to play an increasingly important role in advancing various fields of chemistry.